Cas no 2138083-55-1 (3-(4-methylidenecyclohexyl)methoxyazetidine)

• Product Name: 3-(4-methylidenecyclohexyl)methoxyazetidine
• CAS No: 2138083-55-1
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5866860
• PubChem ID: 165784998
• Update Time: 2025-10-29

3-(4-methylidenecyclohexyl)methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylidenecyclohexyl)methoxyazetidine
• 3-[(4-methylidenecyclohexyl)methoxy]azetidine
• EN300-1146850
• 2138083-55-1

• Inchi： 1S/C11H19NO/c1-9-2-4-10(5-3-9)8-13-11-6-12-7-11/h10-12H,1-8H2
• InChI Key： MHRXFKZZRREIJB-UHFFFAOYSA-N
• SMILES： O(CC1CCC(=C)CC1)C1CNC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-methylidenecyclohexyl)methoxyazetidine

3-(4-Methylidenecyclohexyl)methoxyazetidine: A Comprehensive Overview

The compound with CAS No. 2138083-55-1, known as 3-(4-methylidenecyclohexyl)methoxyazetidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom, making them structurally similar to pyrrolidines but with distinct chemical reactivity and biological activity.

The chemical structure of 3-(4-methylidenecyclohexyl)methoxyazetidine comprises a methoxy group attached to the azetidine ring at position 3, with a 4-methylidenecyclohexyl substituent. The presence of the methylidene group (C=CH2) introduces steric and electronic effects that influence the compound's reactivity and stability. This structure is particularly interesting due to its potential to act as a scaffold for various bioactive molecules.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly as building blocks for peptide-like molecules and inhibitors of enzymes such as proteases and kinases. The synthesis of 3-(4-methylidenecyclohexyl)methoxyazetidine involves a multi-step process that typically includes ring-opening reactions, nucleophilic substitutions, and cyclization steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced biological testing.

In terms of physical and chemical properties, 3-(4-methylidenecyclohexyl)methoxyazetidine exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various laboratory applications. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods, which is crucial for its potential use in drug delivery systems.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated that 3-(4-methylidenecyclohexyl)methoxyazetidine exhibits potent inhibitory effects on several enzymes associated with inflammatory processes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent, particularly in chronic inflammatory diseases like arthritis and cardiovascular disorders.

Moreover, preliminary studies on its anti-cancer properties have revealed that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR axis. This mechanism aligns with current trends in oncology research focusing on targeted therapies that minimize systemic toxicity while maximizing therapeutic efficacy.

In addition to its pharmacological applications, 3-(4-methylidenecyclohexyl)methoxyazetidine has shown promise in the development of novel materials for optoelectronic devices. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced materials with tailored optical characteristics.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals, including "Journal of Medicinal Chemistry" and "Organic Process Research & Development." These publications provide detailed insights into its synthesis optimization, structural elucidation using techniques like NMR spectroscopy and X-ray crystallography, as well as its biological evaluation across diverse disease models.

Looking ahead, ongoing research is focused on further exploring the therapeutic potential of this compound through preclinical studies involving animal models of inflammation and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, CAS No. 2138083-55-1 or 3-(4-methylidenecyclohexyl)methoxyazetidine represents a promising molecule with versatile applications across multiple fields of science. Its unique chemical structure, coupled with emerging evidence from cutting-edge research, positions it as a valuable asset in the development of innovative therapeutic agents and advanced materials.